2-(3-Bromophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
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Overview
Description
Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They are also useful in material science because of their structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . An efficient one-pot, metal-free, three-component reaction of arylglyoxals, cyclic 1,3-dicarbonyls, and 2-aminopyridines under microwave irradiation has been reported .Molecular Structure Analysis
The molecular structure of “2-(3-Bromophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde” can be inferred from the NMR data provided in the literature .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been functionalized through various radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . The reactions were monitored by thin layer chromatography (TLC) using silica gel GF254 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from the data provided in the literature .Scientific Research Applications
Synthesis Methods and Chemical Reactions
One-Pot Synthesis of Derivatives : A one-pot route for constructing naphtho[1′,2′:4,5]imidazo[1,2-a]pyridines through sequential Sonogashira coupling and alkyne-carbonyl metathesis (ACM) utilizes 2-(2-Bromophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde. This method is effective with various functional groups (Baig et al., 2017).
Water-Mediated Hydroamination and Silver-Catalyzed Aminooxygenation : In a study, imidazo[1,2-a]pyridine-3-carbaldehydes were synthesized through a process involving water-mediated hydroamination and silver-catalyzed aminooxygenation (Mohan, Rao, & Adimurthy, 2013).
Synthesis of Oxopyrimidines and Thiopyrimidines : A multi-step reaction led to the creation of oxopyrimidines and thiopyrimidines using 2-(2,4-Dichlorophenyl)imidazo[1,2-a]pyridin-3-carbaldehyde. These compounds were tested for their antimicrobial properties (Ladani et al., 2009).
Anti-corrosion Activity of Derivatives : Derivatives containing imidazo[1,2-a]pyridine moiety were synthesized and their anti-corrosion activity was evaluated. This involved the preparation of carbaldehyde group at position-3 of the imidazo/pyrimidine rings (Rehan, Al Lami, & Khudhair, 2021).
Biological Activity Evaluation : Imidazo[1, 2-a] pyridine derivatives showed effects on bacterial and fungal strains, indicating potential antimicrobial applications (Al-lami, 2018).
One-Pot Synthesis of Imidazo[1,2-a]pyridines : Indium(III) bromide catalyzed a one-pot synthesis of imidazo[1,2-a]pyridines from 2-aminopyridine, aldehydes, and alkynes, showing an effective method for creating these compounds (Reddy et al., 2011).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, the core structure of this compound, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions could potentially alter the compound’s interaction with its targets.
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to undergo radical reactions for direct functionalization . These reactions could potentially affect various biochemical pathways.
Result of Action
Action Environment
The oxidation efficiency of copper(ii)-ligand complexes, which include imidazo[1,2-a]pyridine derivatives, has been found to depend on several factors, including the nature of the substituents on the ligands and the anions of the copper salts .
Safety and Hazards
Future Directions
The future directions for “2-(3-Bromophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde” and similar compounds could involve further exploration of their medicinal chemistry applications, given their wide range of biological activity . Additionally, the development of more eco-friendly synthetic strategies is a key area of focus .
Properties
IUPAC Name |
2-(3-bromophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrN2O/c15-11-5-3-4-10(8-11)14-12(9-18)17-7-2-1-6-13(17)16-14/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYQQMAFXVDZRDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)C=O)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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